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Compound of Interest

Compound Name: TCO-PEG3-CH2-aldehyde

Cat. No.: B8115892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of TCO-PEG3-CH2-aldehyde in hydrazone ligation reactions. This heterobifunctional linker is a

valuable tool in bioconjugation and drug development, enabling the chemoselective coupling of

molecules.

Introduction
TCO-PEG3-CH2-aldehyde is a versatile linker molecule featuring a trans-cyclooctene (TCO)

group and an aldehyde moiety, separated by a three-unit polyethylene glycol (PEG) spacer.

The TCO group participates in rapid and bioorthogonal inverse-electron-demand Diels-Alder

(iEDDA) cycloaddition reactions with tetrazine-functionalized molecules. The aldehyde group,

on the other hand, reacts with hydrazide-containing molecules to form a stable hydrazone

bond. The PEG spacer enhances aqueous solubility and reduces steric hindrance during

conjugation.

Hydrazone ligation is a well-established bioconjugation technique that relies on the reaction

between an aldehyde or ketone and a hydrazide to form a C=N-N bond. This reaction is

particularly useful in drug delivery and bioconjugation due to the pH-sensitive nature of the

resulting hydrazone bond, which can be engineered to be stable at physiological pH and labile

under the acidic conditions found in endosomes and lysosomes.
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Reaction Mechanism and Workflow
The reaction between TCO-PEG3-CH2-aldehyde and a hydrazide-modified molecule proceeds

through a nucleophilic addition of the hydrazide to the aldehyde, followed by dehydration to

form the hydrazone. This process can be accelerated by acid catalysis.
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Reactants

Hydrazone Ligation
Product

TCO-PEG3-CH2-aldehyde

Reaction Conditions
(pH 5-7, optional catalyst)

Hydrazide-Modified
Molecule (e.g., Drug, Protein)

TCO-PEG3-CH2-Hydrazone Conjugate

1. Preparation

2. Reaction

3. Purification & Analysis

Dissolve Hydrazide-Molecule
in Reaction Buffer

Mix Reactants
(5-20x excess of TCO-linker)

Dissolve TCO-PEG-Aldehyde
in Buffer

Add Aniline (optional)

Incubate at RT for 2-4h

Purify Conjugate
(SEC, Dialysis, or HPLC)

Characterize Product
(MS, NMR, etc.)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Drug-Linker Conjugation

Step 2: Antibody Conjugation

TCO-PEG3-CH2-aldehyde

Hydrazone Ligation

Hydrazide-Drug

TCO-Linker-Drug

iEDDA Reaction

Tetrazine-Antibody

Antibody-Drug Conjugate (ADC)

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: TCO-PEG3-CH2-
aldehyde and Hydrazone Ligation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8115892#tco-peg3-ch2-aldehyde-reaction-with-
hydrazone-ligation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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